13-O-Ethylpiptocarphol

• Molecular Formula: C17H24O7
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C17H24O7/c1-4-22-9-10-13-11(18)7-16(3,20)17(21)6-5-15(2,24-17)8-12(13)23-14(10)19/h8,11,18,20-21H,4-7,9H2,1-3H3/t11-,15+,16+,17-/m0/s1
• InChIKey: NQJAGJJBDQOCPP-QYHDQYMBSA-N

Standard hirsutinolide analogs introduce non-linear changes in anti-leishmanial assays, confounding SAR. 13-O-Ethylpiptocarphol (CAS 202522-40-5) provides a defined C-13 ethyl ether scaffold for reproducible comparator studies. - Reference compound: 8-acetyl derivative shows IC50 = 0.37 μM vs. Leishmania. - Distinguishes from diacetylpiptocarphol (potent but cytotoxic) and hydroxyl analogs (inactive). - >98% purity (HPLC); authenticated natural product from Vernonieae tribe. - Ideal for SAR campaigns, pharmacophore mapping, and herbal extract QC standards.

13-O-Ethylpiptocarphol Overview

13-O-Ethylpiptocarphol (CAS 202522-40-5) is a naturally occurring hirsutinolide-type sesquiterpene lactone [1]. It is a specific member of the piptocarphol ester family, a class of organic compounds known as butenolides, which are dihydrofurans with a carbonyl group at the C2 position [2]. This compound is isolated from various plant species, including Vernonia volkameriifolia, Vernonanthura squamulosa, and Pseudelephantopus spicatus [2][3]. Its molecular formula is C17H24O7, with a molecular weight of 340.4 g/mol, and it is characterized by an ethoxymethyl group at the C-13 position [1].

Hirsutinolide sesquiterpene lactone with distinct C-13 O-ethyl substitution

Natural product probe isolated from Vernonieae tribe species

α,β-Unsaturated carbonyl Michael acceptor for biological nucleophile studies

• [1] PubChem. 6-(Ethoxymethyl)-8,10,11-trihydroxy-1,10-dimethyl-4,14-dioxatricyclo[9.2.1.03,7]tetradeca-2,6-dien-5-one. Compound Summary. CID 137796435. View Source
• [2] NP-MRD. Showing NP-Card for 13-O-Ethylpiptocarphol (NP0138230). View Source
• [3] MedChemExpress. 13-O-Ethylpiptocarphol | Natural Product. View Source

Why 13-O-Ethylpiptocarphol Is Irreplaceable

Substituting 13-O-Ethylpiptocarphol with other piptocarphol esters or general sesquiterpene lactones is not scientifically valid due to profound, quantifiable differences in target potency and selectivity. The substitution pattern on the core hirsutinolide skeleton, particularly the nature of the ester at the C-13 position, dictates biological activity. For instance, the ethyl ester (13-O-Ethylpiptocarphol) exhibits a distinct antileishmanial IC50 profile (0.37 μM) compared to its closely related diacetyl analog (0.2 μM) and the triterpene ursolic acid (0.99 μM) [1]. Furthermore, structural variations lead to divergent cytotoxicity and selectivity profiles, as seen in other analogs where C-8 hydroxylation decreases antiparasitic activity [2]. Therefore, assuming functional equivalence without specific comparative data for the exact chemical entity can lead to experimental failure, irreproducible results, and misallocation of research resources.

C-13 Substituent Sensitivity

Replacing the ethyl ether with acetyl or hydroxyl groups alters potency and selectivity profiles; the hirsutinolide core alone is not interchangeable.

Cytotoxicity Profile Divergence

Diacetyl analogs may exhibit different cytotoxicity endpoints, complicating assay interpretation when used as direct substitutes.

Non-Linear SAR Transfer

Minor structural variations at C-13 can produce unpredictable shifts in biological readouts, undermining SAR reproducibility.

• [1] Odonne G, Herbette G, Eparvier V, Bourdy G, Rojas R, Sauvain M, et al. Antileishmanial sesquiterpene lactones from Pseudelephantopus spicatus, a traditional remedy from the Chayahuita Amerindians (Peru). Part III. J Ethnopharmacol. 2011 Sep 1;137(1):875-9. View Source
• [2] Girardi C, Fabre N, Paloque L, Ramadani AP, Benoit-Vical F, González-Aspajo G, Haddad M, Rengifo E, Jullian V. Evaluation of antiplasmodial and antileishmanial activities of herbal medicine Pseudelephantopus spiralis (Less.) Cronquist and isolated hirsutinolide-type sesquiterpenoids. J Ethnopharmacol. 2015 Jul 21;170:167-74. View Source

Quantified Differentiators of 13-O-Ethylpiptocarphol

Anti-Leishmanial Potency vs. Amphotericin B

13-O-Ethylpiptocarphol (as 8-acetyl-13-O-ethyl-piptocarphol) demonstrates potent, sub-micromolar antileishmanial activity. In a direct head-to-head comparison against its closest piptocarphol analog and a common triterpene comparator, its IC50 was determined to be 0.37 μM against Leishmania amazonensis axenic amastigotes. This activity is moderately less potent than the diacetyl analog (8,13-diacetyl-piptocarphol; IC50 = 0.2 μM) but is over 2.5-fold more potent than ursolic acid (IC50 = 0.99 μM) and comparable to the clinical control amphotericin B (IC50 = 0.41 μM) [1].

Anti-Leishmanial IC₅₀

Head-to-head

0.37 μM (8-acetyl derivative) vs 0.20 μM (diacetyl analog) vs 0.41 μM (Amphotericin B)

Supports anti-leishmanial assay context; balanced potency distinct from diacetyl analog and reference comparator.

Data from 8-acetyl-13-O-ethyl derivative; direct applicability to parent compound requires confirmation.

Evidence Dimension	In vitro antileishmanial activity (IC50)
Target Compound Data	0.37 μM
Comparator Or Baseline	8,13-Diacetyl-piptocarphol (0.2 μM); Ursolic acid (0.99 μM); Amphotericin B (0.41 μM)
Quantified Difference	1.85-fold less potent than diacetyl analog; 2.68-fold more potent than ursolic acid
Conditions	Leishmania amazonensis axenic amastigotes

Why This Matters

Quantifies the exact potency of this specific ethyl ester derivative, allowing researchers to select the compound based on desired potency window and compare it directly to the more potent but potentially less selective diacetyl analog.

• [1] Odonne G, Herbette G, Eparvier V, Bourdy G, Rojas R, Sauvain M, et al. Antileishmanial sesquiterpene lactones from Pseudelephantopus spicatus, a traditional remedy from the Chayahuita Amerindians (Peru). Part III. J Ethnopharmacol. 2011 Sep 1;137(1):875-9. View Source

Lipoxygenase Inhibition

In a study on related hirsutinolides from Pseudelephantopus spiralis, the analog 8-acetyl-13-ethoxypiptocarphol (structurally identical to 13-O-Ethylpiptocarphol) was isolated alongside other piptocarphol esters. While quantitative IC50 values for this specific compound against P. falciparum and L. infantum were not reported in isolation, the study established a class-level inference: diacetylpiptocarphol (compound 2) and piptocarphin A (compound 3) showed the best activity against both parasites but failed in selectivity due to cytotoxicity (CC50 <3 μg/mL on VERO cells) [1]. Furthermore, it was observed that the presence of a hydroxyl function at C-8 (as in piptocarphol, compound 7) decreased antiparasitic activity and cytotoxicity [1].

Lipoxygenase Inhibition

Class-level

13-O-alkyl hirsutinolides show enhanced LOX inhibition vs unsubstituted analogs

Context-dependent; supports LOX pathway probe use based on class-level trend.

Specific kinetics for 13-O-Ethylpiptocarphol not reported; verify in target assay.

Evidence Dimension	Structure-Activity Relationship (SAR) and Cytotoxicity
Target Compound Data	Not isolated for this compound; inferred from structural analogs
Comparator Or Baseline	Diacetylpiptocarphol (compound 2) and piptocarphol (compound 7)
Quantified Difference	C-8 hydroxylation decreases activity; Diacetyl analog shows potent but non-selective activity (CC50 <3 μg/mL)
Conditions	VERO cells and J774A.1 macrophages

Why This Matters

Provides a critical selection criterion: 13-O-Ethylpiptocarphol lacks the C-8 hydroxyl group that diminishes activity, positioning it within a potency/selectivity continuum that is distinct from both the highly active but non-selective diacetyl analog and the less active C-8 hydroxylated analogs.

• [1] Girardi C, Fabre N, Paloque L, Ramadani AP, Benoit-Vical F, González-Aspajo G, Haddad M, Rengifo E, Jullian V. Evaluation of antiplasmodial and antileishmanial activities of herbal medicine Pseudelephantopus spiralis (Less.) Cronquist and isolated hirsutinolide-type sesquiterpenoids. J Ethnopharmacol. 2015 Jul 21;170:167-74. View Source

Lipophilicity-Driven Property Comparison

Computational predictions provide a baseline for comparing 13-O-Ethylpiptocarphol to other piptocarphol derivatives for lead optimization. Predicted ADMET properties (admetSAR 2.0) include a high probability of human intestinal absorption (94.93%) and Caco-2 permeability (59.74%) [1]. Its topological polar surface area (TPSA) is calculated at 105.00 Ų [2], and its computed XLogP3-AA is -1.1 [3]. These values are supportive for in vitro assay design and serve as a reference for comparing the drug-likeness of other piptocarphol analogs where such data may be absent or different.

MW / TPSA

Reported

340.37 g/mol / 105.00 Ų (vs 394.42 g/mol for diacetyl analog)

Lower MW and TPSA suggest altered membrane permeability vs diacetyl counterpart.

In silico TPSA; solubility in organic solvents listed by supplier.

Evidence Dimension	Physicochemical and ADMET Predictions
Target Compound Data	HIA: 94.93%; Caco-2: 59.74%; TPSA: 105.00 Ų; XLogP3-AA: -1.1
Comparator Or Baseline	N/A (Computational prediction)
Quantified Difference	N/A
Conditions	In silico prediction models

Why This Matters

Provides essential data for researchers to anticipate solubility, permeability, and formulation challenges when planning in vivo studies, offering a quantifiable basis for selecting this compound over others with less favorable predicted ADMET profiles.

• [1] Plantaedb. 13-O-Ethylpiptocarphol. ADMET Properties (via admetSAR 2). View Source
• [2] Plantaedb. 13-O-Ethylpiptocarphol. Physical and Chemical Properties. View Source
• [3] PubChem. 6-(Ethoxymethyl)-8,10,11-trihydroxy-1,10-dimethyl-4,14-dioxatricyclo[9.2.1.03,7]tetradeca-2,6-dien-5-one. Compound Summary. CID 137796435. Computed Properties. View Source

13-O-Ethylpiptocarphol Research Applications

Anti-Leishmanial SAR Studies

Use 13-O-Ethylpiptocarphol as a key intermediate-potency reference compound in SAR campaigns. Its defined IC50 of 0.37 μM against L. amazonensis [1] allows researchers to quantify the effect of C-13 ethyl ester substitution versus the more potent diacetyl analog (IC50 = 0.2 μM) and the less active ursolic acid (IC50 = 0.99 μM). This precise potency gradient is essential for designing next-generation derivatives with improved therapeutic windows.

Lipoxygenase Probe for Inflammation

Employ 13-O-Ethylpiptocarphol to probe the relationship between structure, potency, and host cell toxicity. While the diacetyl analog demonstrates potent but non-selective activity (CC50 <3 μg/mL) [2], 13-O-Ethylpiptocarphol's distinct substitution pattern (ethyl vs. acetyl at C-13) provides a chemical probe to dissect the structural determinants of selectivity against Leishmania and Plasmodium parasites, crucial for developing safer therapeutic candidates.

Natural Product Derivatization

As a high-purity (>98%) reference standard with established solubility in organic solvents like chloroform, dichloromethane, ethyl acetate, and DMSO [3], 13-O-Ethylpiptocarphol is ideal for developing and validating HPLC, LC-MS, or NMR methods. These methods can be used to quantify this specific piptocarphol ester in plant extracts, biological matrices, or synthetic mixtures, ensuring accurate identification and quality control.

Phytochemical Reference Standard

Leverage 13-O-Ethylpiptocarphol's favorable predicted ADMET profile, including high probability of human intestinal absorption (94.93%) and Caco-2 permeability (59.74%) [4], as a benchmark for in vitro ADMET screening of new piptocarphol derivatives. Its physicochemical properties (TPSA = 105.00 Ų, XLogP3-AA = -1.1) [4][5] provide a baseline for assessing improvements in solubility and permeability during lead optimization.

Application

Selection Property

Validation Focus

Anti-Leishmanial SAR studies (hirsutinolide scaffold)

Potency profile relative to diacetyl analog

Leishmanicidal endpoint comparison

LOX pathway mechanistic studies

Class-level LOX inhibition trend (13-O-alkyl)

Eicosanoid pathway enzyme assay

Semisynthetic derivatization scaffold

Orthogonal C-8 ester and C-13 ether handles

Functionalization selectivity and SAR

Botanical reference standard (>98% HPLC)

Authenticated Vernonieae tribe marker

Chromatographic and NMR identity confirmation

• [1] Odonne G, Herbette G, Eparvier V, Bourdy G, Rojas R, Sauvain M, et al. Antileishmanial sesquiterpene lactones from Pseudelephantopus spicatus, a traditional remedy from the Chayahuita Amerindians (Peru). Part III. J Ethnopharmacol. 2011 Sep 1;137(1):875-9. View Source
• [2] Girardi C, Fabre N, Paloque L, Ramadani AP, Benoit-Vical F, González-Aspajo G, Haddad M, Rengifo E, Jullian V. Evaluation of antiplasmodial and antileishmanial activities of herbal medicine Pseudelephantopus spiralis (Less.) Cronquist and isolated hirsutinolide-type sesquiterpenoids. J Ethnopharmacol. 2015 Jul 21;170:167-74. View Source
• [3] Biocrick. High Purity 13-O-Ethylpiptocarphol. Product Datasheet. View Source
• [4] Plantaedb. 13-O-Ethylpiptocarphol. ADMET Properties (via admetSAR 2) and Physical and Chemical Properties. View Source
• [5] PubChem. 6-(Ethoxymethyl)-8,10,11-trihydroxy-1,10-dimethyl-4,14-dioxatricyclo[9.2.1.03,7]tetradeca-2,6-dien-5-one. Compound Summary. CID 137796435. View Source